Cas no 1935949-07-7 (6-bromo-2-chloro-5-methyl-pyridin-3-amine)

• Product Name: 6-bromo-2-chloro-5-methyl-pyridin-3-amine
• CAS No: 1935949-07-7
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• CID: 4630462
• Update Time: 2025-10-28

6-bromo-2-chloro-5-methyl-pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-chloro-5-methylpyridin-3-amine
• 3-Pyridinamine, 6-bromo-2-chloro-5-methyl-
• 6-bromo-2-chloro-5-methyl-pyridin-3-amine

• Inchi： 1S/C6H6BrClN2/c1-3-2-4(9)6(8)10-5(3)7/h2H,9H2,1H3
• InChI Key： JNPAFSVTDVRIEP-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Br)=C(C)C=C1N

Additional information on 6-bromo-2-chloro-5-methyl-pyridin-3-amine

Introduction to 6-Bromo-2-Chloro-5-Methyl-Pyridin-3-Amine (CAS No. 1935949-07-7)

6-Bromo-2-Chloro-5-Methyl-Pyridin-3-Amine (CAS No. 1935949-07-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine, chlorine, and methyl substituents on a pyridine ring, exhibits a range of biological activities that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of 6-Bromo-2-Chloro-5-Methyl-Pyridin-3-Amine consists of a pyridine ring with a bromine atom at the 6-position, a chlorine atom at the 2-position, and a methyl group at the 5-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an attractive candidate for further derivatization and functionalization.

In recent years, 6-Bromo-2-Chloro-5-Methyl-Pyridin-3-Amine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has highlighted the compound's ability to serve as a building block for the development of inhibitors targeting viral proteases, which are crucial for viral replication.

Beyond antiviral applications, 6-Bromo-2-Chloro-5-Methyl-Pyridin-3-Amine has also shown promise in the development of anticancer drugs. Studies have demonstrated that derivatives of this compound can exhibit selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The unique combination of bromine, chlorine, and methyl substituents allows for fine-tuning of the compound's pharmacological properties, enabling researchers to optimize its therapeutic potential.

The synthetic accessibility of 6-Bromo-2-Chloro-5-Methyl-Pyridin-3-Amine is another factor contributing to its widespread use in research laboratories. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. For instance, a recent study published in the Tetrahedron Letters described a one-pot synthesis method that significantly reduces reaction time and improves overall yield. This method involves the sequential addition of reagents under mild conditions, making it suitable for industrial-scale production.

In addition to its pharmaceutical applications, 6-Bromo-2-Chloro-5-Methyl-Pyridin-3-Amine has found utility in the field of agrochemicals. Derivatives of this compound have been explored as potential herbicides and fungicides due to their ability to disrupt key metabolic pathways in plants and fungi. Research in this area is ongoing, with several studies focusing on optimizing the selectivity and environmental impact of these derivatives.

The physicochemical properties of 6-Bromo-2-Chloro-5-Methyl-Pyridin-3-Amine, such as its solubility, stability, and reactivity, are well-documented in the literature. These properties are crucial for understanding its behavior in different solvents and reaction conditions. For example, the compound exhibits good solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions.

The safety profile of 6-Bromo-2-Chloro-5-Methyl-Pyridin-3-Amine is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, appropriate handling precautions should be followed to ensure worker safety. This includes using personal protective equipment (PPE) such as gloves and goggles when handling the compound.

In conclusion, 6-Bromo-2-Chloro-5-Methyl-Pyridin-3-Amine (CAS No. 1935949-07-7) is a multifaceted compound with significant potential in various fields of research and development. Its unique molecular structure and versatile synthetic accessibility make it an invaluable tool for scientists working on novel drug discovery, agrochemical development, and other related areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.